Cas no 196491-97-1 (Methyl 3,5-bis[(4-benzoylphenyl)methoxy]benzoate)

• Product Name: Methyl 3,5-bis[(4-benzoylphenyl)methoxy]benzoate
• CAS No: 196491-97-1
• MF: C₃₆H₂₈O₆
• MW: 556.603930473328
• CID: 2788936
• PubChem ID: 21863206
• Update Time: 2025-04-21

Methyl 3,5-bis[(4-benzoylphenyl)methoxy]benzoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3592344
• Methyl 3,5-bis[(4-benzoylphenyl)methoxy]benzoate
• DTXSID80618980
• 196491-97-1

• Inchi： 1S/C36H28O6/c1-40-36(39)31-20-32(41-23-25-12-16-29(17-13-25)34(37)27-8-4-2-5-9-27)22-33(21-31)42-24-26-14-18-30(19-15-26)35(38)28-10-6-3-7-11-28/h2-22H,23-24H2,1H3
• InChI Key： RVOFHMDRZBHNHC-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)OC)C=C(C=1)OCC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 556.18858861Da
• Monoisotopic Mass: 556.18858861Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 78.9Ų